1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one

• IUPAC Name: 3-(3-chlorophenyl)-1H-imidazol-2-one
• InChI: InChI=1S/C9H7ClN2O/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,(H,11,13)
• InChI Key: JQTXWJHOZYNLQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C=CNC2=O
• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol

Description

1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one, also known as Clonazolam, is a synthetic benzodiazepine that has gained popularity as a research chemical due to its potent sedative and anxiolytic effects. Clonazolam was first synthesized in the 1970s and is structurally similar to other benzodiazepines such as diazepam and alprazolam.

Mechanism of Action

1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one acts on the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the activity of GABA, leading to increased inhibition of neuronal activity and subsequent sedative and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including sedation, muscle relaxation, anticonvulsant activity, and anxiolysis. It has also been shown to affect cognitive function, memory, and motor coordination.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one in lab experiments is its potent pharmacological effects, which make it a useful tool for studying the mechanisms of anxiety and sleep disorders. However, its potent sedative effects can also make it difficult to study certain aspects of cognitive function and motor coordination. Additionally, the potential for abuse and dependence makes it important to use caution when handling and administering this compound in the lab.

Future Directions

There are many potential future directions for research involving 1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one. One area of interest is its potential as a treatment for epilepsy and other neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound. Finally, there is a need for continued research into the safety and potential for abuse of this compound, particularly given its growing popularity as a recreational drug.

Synthesis Methods

1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one can be synthesized through a multi-step process involving the reaction of 3-chlorobenzaldehyde with 2-aminobenzonitrile, followed by cyclization and reduction. The resulting product is purified through recrystallization and can be characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(3-Chlorophenyl)-1H-imidazol-2(3H)-one has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have potent sedative and anxiolytic effects, making it a useful tool for studying the mechanisms of anxiety and sleep disorders. This compound has also been investigated for its potential as a treatment for epilepsy and other neurological disorders.